Cas no 53600-15-0 (Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride)

Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride structure
53600-15-0 structure
Product Name:Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride
CAS No:53600-15-0
MF:C11H14Br2ClNO2
MW:387.495360851288
CID:356883
PubChem ID:71365140
Update Time:2025-04-19

Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-dibromo-6-(4-morpholinylmethyl)-, hydrochloride
    • 2,4-dibromo-6-(morpholin-4-ylmethyl)phenol,hydrochloride
    • DTXSID80788571
    • 2,4-Dibromo-6-[(morpholin-4-yl)methyl]phenol--hydrogen chloride (1/1)
    • 53600-15-0
    • Inchi: 1S/C11H13Br2NO2.ClH/c12-9-5-8(11(15)10(13)6-9)7-14-1-3-16-4-2-14;/h5-6,15H,1-4,7H2;1H
    • InChI Key: MWESILLEIYEFEA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1O)CN1CCOCC1)Br.Cl

Computed Properties

  • Exact Mass: 384.90802
  • Monoisotopic Mass: 384.90798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.7
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